5-Bromo-4-[3-(trifluoromethoxy)phenyl]imidazole-2-carbaldehyde

• Molecular Formula: C11H6BrF3N2O2
• Molecular Weight: 335.08 g/mol
• IUPAC Name: 5-bromo-4-[3-(trifluoromethoxy)phenyl]-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C11H6BrF3N2O2/c12-10-9(16-8(5-18)17-10)6-2-1-3-7(4-6)19-11(13,14)15/h1-5H,(H,16,17)
• InChI Key: HIVXEJPPWNZOKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=C(NC(=N2)C=O)Br

Description

MFCD33022651 is a chemical compound with a unique structure and properties that have garnered interest in various scientific fields

Preparation Methods

The preparation of MFCD33022651 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to facilitate the formation of the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The preparation method is designed to be simple and suitable for industrial-scale production, ensuring the compound’s stability and solubility .

Chemical Reactions Analysis

MFCD33022651 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of substituted compounds .

Scientific Research Applications

MFCD33022651 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, MFCD33022651 is being investigated for its therapeutic potential in treating certain diseases. Additionally, it has industrial applications, such as in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD33022651 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their activity and function. This interaction can result in various biological effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

MFCD33022651 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable structures and properties, such as other triazolo ring compounds. The unique aspects of MFCD33022651 may include its specific binding affinity, stability, and solubility, which differentiate it from other related compounds .

Conclusion

MFCD33022651 is a compound with significant potential in various scientific fields Its unique properties and wide range of applications make it a valuable subject of research